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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro activity of Chinfloxacin, a novel

fluoroquinolone antibiotic, against a range of clinically relevant Enterobacteriaceae species.

The data presented is compiled from published research and is intended to offer a clear

perspective on Chinfloxacin's performance relative to other commonly used fluoroquinolones,

including ciprofloxacin, levofloxacin, and moxifloxacin.

Comparative In Vitro Activity
The antibacterial efficacy of Chinfloxacin and comparator agents was determined by

measuring the Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of

an antibiotic that prevents visible growth of a bacterium. The following tables summarize the

MIC50 and MIC90 values, representing the concentrations required to inhibit 50% and 90% of

the tested isolates, respectively. Lower MIC values indicate greater antibacterial potency.
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Organism (Number
of Isolates)

Antibiotic MIC50 (µg/mL) MIC90 (µg/mL)

Escherichia coli (non-

ESBL-producing,

n=96)

Chinfloxacin 0.03 0.5

Ciprofloxacin ≤0.015 0.03

Levofloxacin 0.03 0.125

Moxifloxacin 0.03 0.125

Escherichia coli

(ESBL-producing,

n=50)

Chinfloxacin 32 >128

Ciprofloxacin 32 >128

Levofloxacin 32 >128

Moxifloxacin 16 64

Klebsiella

pneumoniae (non-

ESBL-producing,

n=115)

Chinfloxacin 0.25 16

Ciprofloxacin 0.03 0.25

Levofloxacin 0.125 1

Moxifloxacin 0.125 2

Klebsiella

pneumoniae (ESBL-

producing, n=32)

Chinfloxacin 64 128

Ciprofloxacin 32 >128

Levofloxacin 32 >128

Moxifloxacin 16 32
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Enterobacter

aerogenes (n=73)
Chinfloxacin 0.5 8

Ciprofloxacin 0.06 0.5

Levofloxacin 0.25 2

Moxifloxacin 0.25 1

Enterobacter cloacae

(n=73)
Chinfloxacin 0.5 16

Ciprofloxacin 0.06 1

Levofloxacin 0.25 4

Moxifloxacin 0.25 2

Proteus mirabilis

(n=73)
Chinfloxacin 1 32

Ciprofloxacin 0.125 1

Levofloxacin 0.25 4

Moxifloxacin 0.5 4

Serratia marcescens

(n=73)
Chinfloxacin 2 16

Ciprofloxacin 0.25 1

Levofloxacin 1 4

Moxifloxacin 0.5 2

Note: The data presented in this table is derived from a study that evaluated the in vitro activity

of Chinfloxacin against a total of 1,739 clinical isolates.[1][2][3]

Based on the available data, Chinfloxacin's activity against Gram-negative

Enterobacteriaceae is generally lower than that of ciprofloxacin and levofloxacin, with MIC90

values being 1/8- to 8-fold of those of ciprofloxacin and levofloxacin.[1] In comparison to
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moxifloxacin, Chinfloxacin's MIC90s were 1- to 2-fold higher against the tested gram-negative

isolates.[1]

Experimental Protocols
The in vitro activity of Chinfloxacin and other fluoroquinolones was assessed using the agar

dilution method, in accordance with the guidelines established by the Clinical and Laboratory

Standards Institute (CLSI).[1][2][3]

Agar Dilution Method for Minimum Inhibitory Concentration (MIC) Determination:

Preparation of Antibiotic Plates: A series of Mueller-Hinton agar plates are prepared, each

containing a specific, doubling concentration of the antibiotic to be tested. A growth control

plate with no antibiotic is also prepared.

Inoculum Preparation: The bacterial isolates to be tested are cultured in a suitable broth

medium to achieve a standardized turbidity, corresponding to a specific cell density

(approximately 1.5 x 10^8 CFU/mL). This suspension is then diluted to the final inoculum

density.

Inoculation: A standardized volume of the diluted bacterial suspension is inoculated onto the

surface of each antibiotic-containing agar plate and the growth control plate.

Incubation: The inoculated plates are incubated at a controlled temperature (typically 35°C)

for 16-20 hours.

MIC Determination: After incubation, the plates are examined for bacterial growth. The MIC

is recorded as the lowest concentration of the antibiotic that completely inhibits the visible

growth of the organism.

Experimental Workflow
The following diagram illustrates the general workflow for determining the Minimum Inhibitory

Concentration (MIC) of an antibiotic using the agar dilution method.
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Caption: Workflow for MIC determination by agar dilution.

Signaling Pathways
Information regarding specific signaling pathways affected by Chinfloxacin in

Enterobacteriaceae was not detailed in the provided search results. Fluoroquinolones, in

general, exert their antibacterial effect by inhibiting DNA gyrase and topoisomerase IV,

enzymes essential for bacterial DNA replication, transcription, repair, and recombination. This

leads to a cascade of events culminating in bacterial cell death.
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Caption: General mechanism of action for fluoroquinolones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chinfloxacin-s-activity-against-enterobacteriaceae]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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